(E)-2-cyano-N-cyclohexyl-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-cyclohexyl-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]prop-2-enamide
• InChI: InChI=1S/C24H27N3O2/c1-17-12-19(13-18(2)23(17)29-16-22-10-6-7-11-26-22)14-20(15-25)24(28)27-21-8-4-3-5-9-21/h6-7,10-14,21H,3-5,8-9,16H2,1-2H3,(H,27,28)/b20-14+
• InChI Key: MFMOEJSRCCMVKA-XSFVSMFZSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCC2=CC=CC=N2)C)C=C(C#N)C(=O)NC3CCCCC3
• Isomeric SMILES: CC1=CC(=CC(=C1OCC2=CC=CC=N2)C)/C=C(\C#N)/C(=O)NC3CCCCC3
• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the amide bond, the introduction of the cyano group, and the attachment of the pyridin-2-ylmethoxy group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyano group, the amide group, and the aromatic rings (phenyl and pyridine rings) would contribute to its overall structure. These groups are likely to influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present in its structure. For example, the cyano group is a strong electron-withdrawing group, which could make the compound susceptible to nucleophilic attack. The amide group could participate in various reactions, such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar cyano and amide groups could affect its solubility in different solvents. The aromatic rings could contribute to its UV/Vis absorption spectrum.

Scientific Research Applications

Enaminones and Enaminoketones in Heterocyclic Compound Synthesis

Enaminoketones and esters, especially cyclic-β-enaminoesters, play a pivotal role as intermediates in synthesizing heterocycles and natural products. Their versatility as synthetic intermediates lies in their ambident nucleophilicity and electrophilicity, making them useful for constructing a wide array of heterocycles, including pyridine, pyrimidine, and pyrrole derivatives. These compounds serve as scaffolds for annulation, facilitating the synthesis of complex structures prevalent in alkaloid motifs. Moreover, enaminones have been identified as potential anticonvulsant compounds, underscoring their significance in medicinal chemistry (Negri, Kascheres, & Kascheres, 2004).

Biological Activities of Related Compounds

The structural and functional similarities of enaminones and related compounds to “(E)-2-cyano-N-cyclohexyl-3-[3,5-dimethyl-4-(pyridin-2-ylmethoxy)phenyl]prop-2-enamide” suggest potential biological activities. For instance, stereochemistry plays a crucial role in the biological properties of compounds like phenylpiracetam and its derivatives, with specific stereoisomers demonstrating enhanced pharmacological profiles. Such findings highlight the importance of stereochemistry in the design and selection of effective therapeutic agents (Veinberg et al., 2015).

Application in Synthesis of N-Heterocycles

Tert-butanesulfinamide, a chiral sulfinamide, has been extensively utilized in the asymmetric synthesis of N-heterocycles, including piperidines, pyrrolidines, azetidines, and their fused derivatives. This methodology affords access to a broad range of structures that are significant in natural products and therapeutics. The review covering literature from 2010–2020 emphasizes tert-butanesulfinamide's role in mediating the synthesis of these heterocycles, suggesting the potential utility of related chemical entities in synthesizing biologically active heterocyclic compounds (Philip et al., 2020).

Safety And Hazards

Without specific safety data for this compound, general precautions should be taken while handling it, as with any chemical substance. This includes avoiding inhalation, ingestion, or skin contact, and using appropriate personal protective equipment.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be tested for biological activity against various targets, or its physical and chemical properties could be studied in more detail.